Cas no 1204298-55-4 ((Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride)

• Product Name: (Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride
• CAS No: 1204298-55-4
• MF: C₁₃H₁₅ClN₄O
• MW: 278.737401247025
• MDL: MFCD13619874
• CID: 1090601
• PubChem ID: 56973025
• Update Time: 2025-10-31

(Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazin-1-yl(quinoxalin-6-yl)methanone hydrochloride
• Piperazin-1-yl-quinoxalin-6-yl-methanone hydrochloride
• (PIPERAZIN-1-YL)(QUINOXALIN-6-YL)METHANONE HCL
• DTXSID90719876
• CS-0453936
• AB89618
• (Piperazin-1-yl)(quinoxalin-6-yl)methanone--hydrogen chloride (1/1)
• 1204298-55-4
• MFCD13619874
• AKOS022176191
• J-004338
• (Piperazin-1-yl)(quinoxalin-6-yl)methanone hydrochloride
• piperazin-1-yl(quinoxalin-6-yl)methanone;hydrochloride
• 6-(PIPERAZINE-1-CARBONYL)QUINOXALINE HYDROCHLORIDE
• GS3264
• AS-40922
• Piperazin-1-yl(quinoxalin-6-yl)methanonehydrochloride
• (Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride

• MDL： MFCD13619874
• Inchi： 1S/C13H14N4O.ClH/c18-13(17-7-5-14-6-8-17)10-1-2-11-12(9-10)16-4-3-15-11;/h1-4,9,14H,5-8H2;1H
• InChI Key： SDQBNBUUKBXGSW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC2C(C=1)=NC=CN=2)N1CCNCC1

Computed Properties

• Exact Mass: 278.0934388g/mol
• Monoisotopic Mass: 278.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on (Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride

Recent Advances in the Study of (Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride (CAS: 1204298-55-4)

The compound (Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride (CAS: 1204298-55-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoxaline and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of research has been the optimization of synthetic routes for (Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, which is critical for its pharmacokinetic profile.

Pharmacological evaluations have revealed that (Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro and in vivo studies demonstrated its efficacy in reducing cytokine production and mitigating inflammation in animal models of autoimmune diseases. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further mechanistic studies have explored the compound's interaction with target proteins at the molecular level. X-ray crystallography and molecular docking simulations have provided insights into its binding mode, revealing key interactions with active site residues. This structural information is invaluable for the design of derivatives with enhanced potency and selectivity.

In addition to its anti-inflammatory properties, recent research has investigated the compound's potential in oncology. Preliminary data indicate that (Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride can induce apoptosis in certain cancer cell lines by modulating apoptotic signaling pathways. These findings, though still in the early stages, open new avenues for its application in cancer therapy.

Despite these promising results, challenges remain in the clinical translation of (Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further preclinical studies. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties to enhance its therapeutic index.

In conclusion, (Piperazin-1-yl)(quinoxalin-6-yl)methanone Hydrochloride (CAS: 1204298-55-4) represents a versatile scaffold with significant potential in drug discovery. Its diverse pharmacological activities and well-characterized synthesis make it a valuable candidate for further development. Future studies should focus on advancing its preclinical profile and exploring its therapeutic applications in greater depth.